Cas no 2171791-65-2 (1-3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2171791-65-2
• MF: C₉H₁₃F₃N₆O
• MW: 278.234330892563
• CID: 5941824
• PubChem ID: 165722226
• Update Time: 2025-06-10

1-3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• EN300-1627180
• 2171791-65-2
• 1-[3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C9H13F3N6O/c1-17-6(14-15-16-17)8(13)3-2-4-18(5-8)7(19)9(10,11)12/h2-5,13H2,1H3
• InChI Key： CWQCPUSFUWOYIO-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(C2=NN=NN2C)(C1)N)=O)(F)F

Computed Properties

• Exact Mass: 278.11029355g/mol
• Monoisotopic Mass: 278.11029355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 89.9Ų

Additional information on 1-3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one

Introduction to 1-3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2171791-65-2)

1-3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with the CAS number 2171791-65-2, represents a novel molecular entity designed to interact with biological targets in a precise manner. Its unique structural features, combining a piperidine ring with a trifluoroethyl ketone moiety and a tetrazole group, make it an intriguing candidate for further exploration in drug discovery and development.

The molecular framework of this compound is meticulously crafted to optimize its pharmacokinetic and pharmacodynamic properties. The presence of the trifluoroethanone group introduces fluorine atoms, which are well-known for their ability to enhance metabolic stability and binding affinity. This modification is particularly valuable in the design of small-molecule drugs, where subtle changes in structure can significantly influence biological activity. Additionally, the piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to stabilize certain conformations and improve solubility.

The tetrazole moiety attached to the piperidine ring adds another layer of complexity to this compound. Tetrazoles are versatile functional groups that have been extensively studied for their role in medicinal chemistry. They often serve as key pharmacophores in bioactive molecules due to their ability to engage in hydrogen bonding and metal coordination interactions. In this context, the 1-methyl substitution on the tetrazole ring further enhances its reactivity and binding potential. This feature makes the compound a promising scaffold for developing novel therapeutic agents targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 1-3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidin-1-yl-2,2,2-trifluoroethanone (CAS No. 2171791-65-2) suggest potential interactions with enzymes and receptors involved in critical biological processes. For instance, the trifluoroethyl ketone group may facilitate binding to proteases or kinases, while the tetrazole-piperidine core could interact with nucleophilic residues in target proteins.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity against certain enzymatic targets, with IC50 values that are competitive with existing therapeutic agents. The fluorinated nature of the molecule contributes to its metabolic stability, reducing the likelihood of rapid degradation in vivo. This stability is crucial for ensuring prolonged biological activity and improving drug efficacy.

The synthesis of 1-(3-amino-piperidinyl)-3-(5-methyltetrazolyl)-2-(trifluoromethyl)propanenitrile, as this compound might be referred to during synthetic studies, presents unique challenges due to its complex architecture. However, recent breakthroughs in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently.

One of the most exciting aspects of this compound is its potential application in treating diseases associated with aberrant protein-protein interactions or enzyme dysfunction. For example, its structural motif could be tailored to disrupt protein aggregates implicated in neurodegenerative disorders or inhibit key enzymes overexpressed in cancer cells. The versatility of its scaffold allows for further derivatization to fine-tune its biological properties.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their electronic properties influence both lipophilicity and metabolic resistance, making them invaluable for drug design. In 1-(3-amino-piperidinyl)-3-(5-methyltetrazolyl)-2-(trifluoromethyl)propanenitrile, the trifluoroethyl group contributes to these properties while also providing a handle for further chemical modifications via electrophilic or nucleophilic substitution reactions.

As research continues into this compound and related analogs, new insights into its mechanism of action are expected to emerge. Understanding how it interacts with biological targets at a molecular level will be crucial for optimizing its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling these complexities.

The development of novel pharmaceuticals is often a lengthy and resource-intensive process. However, 21717916572 (CAS No.) represents an early yet promising step toward identifying new treatments for unmet medical needs. Its unique structural features set it apart from existing drugs on the market while offering opportunities for innovation through structure-based drug design approaches.

In conclusion, 21717916572 stands as an example of how thoughtful molecular design can yield compounds with significant therapeutic potential. Its combination of known pharmacophores—such as piperidine rings, tetrazoles, and trifluoroethyl groups—makes it an attractive candidate for further exploration by medicinal chemists worldwide.